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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334

2-Ethoxyethanol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
metabolic fate of 2-Ethoxyethanol. The information is curated to support research,
development, and safety assessments within the scientific and pharmaceutical sectors.

Chemical Identity and Structure

2-Ethoxyethanol, also known by trade names such as Cellosolve, is a glycol ether with the
IUPAC name 2-ethoxyethan-1-ol.[1] It is a clear, colorless liquid with a mild, sweet, ether-like
odor.[1][2] The chemical structure of 2-Ethoxyethanol consists of a two-carbon aliphatic chain
with an ethoxy group at one end and a primary alcohol group at the other. This bifunctional
nature imparts both hydrophilic and lipophilic characteristics, making it an effective solvent for a
wide range of substances.[3]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2-Ethoxyethan-1-ol[1]

CAS Number 110-80-5[1]

Molecular Formula C4H1002[1]

Molecular Weight 90.12 g/mol [4][5][6]1[7]

Synonyms Ethylene glycol monoethyl ether, Cellosolve,

Ethyl Cellosolve, Oxitol, EGEE[1][8]

Physicochemical Properties

The physicochemical properties of 2-Ethoxyethanol are critical for its application as a solvent

and for understanding its behavior in biological and environmental systems. It is miscible with

water and many organic solvents.[1][9]

Table 2: Physical and Chemical Properties

Property Value

Appearance Clear, colorless liquid[1]
Odor Mild, sweet, ether-like[1][2]
Boiling Point 135 °C[1][2][8]

Melting Point -70 °C[1]

Density 0.930 g/cm?3 at 20 °C[1]
Flash Point 40-44 °C[2][8]

Vapor Pressure

5.31 mmHg at 25 °C[10]

Solubility in Water

Miscible[1][9]

logP (Octanol/Water Partition Coefficient) -0.320[10]
Refractive Index (n20/D) 1.407[2]
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Experimental Protocols for Property Determination

The accurate determination of physicochemical properties is essential for the safe handling,
application, and modeling of 2-Ethoxyethanol. Standardized methodologies, such as those
developed by ASTM International, are often employed.

» Boiling Point: The boiling point is typically determined using methods outlined in standards
like ASTM D1078. This involves distilling the liquid under controlled conditions and recording
the temperature at which the liquid and vapor phases are in equilibrium at a given pressure.

» Density: Density is commonly measured using a hydrometer, pycnometer, or a digital density
meter, following procedures such as those in ASTM D891. These methods involve
determining the mass of a known volume of the substance at a specified temperature.

e Flash Point: The flash point is a measure of the flammability of a volatile substance.
Standard methods like ASTM D56 (Tag Closed-Cup Tester) or ASTM D93 (Pensky-Martens
Closed-Cup Tester) are used. These involve heating the sample in a closed cup and
introducing an ignition source at regular intervals to determine the lowest temperature at
which the vapors will ignite.

 Solubility in Water: The miscibility of 2-Ethoxyethanol in water is determined by simple
visual observation. A specified amount of the substance is added to water at a constant
temperature, and the mixture is agitated. The absence of phase separation indicates
miscibility. For quantitative solubility, methods like shake-flask or potentiometric titration can
be employed.

o Purity (by Gas Chromatography): The purity of 2-Ethoxyethanol is often assessed using gas
chromatography (GC) coupled with a flame ionization detector (FID). A sample is vaporized
and passed through a chromatographic column, which separates components based on their
boiling points and interactions with the stationary phase. The area under the peak
corresponding to 2-Ethoxyethanol is compared to the total area of all peaks to determine its

purity.[1]

Metabolic Pathway

In vivo, 2-Ethoxyethanol is metabolized primarily in the liver. The metabolic pathway involves
a two-step oxidation process, followed by conjugation. The toxicity of 2-Ethoxyethanol is
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largely attributed to its metabolite, ethoxyacetic acid.[11]

The initial step is the oxidation of the primary alcohol group to an aldehyde, catalyzed by
alcohol dehydrogenase. Subsequently, aldehyde dehydrogenase rapidly oxidizes the
intermediate aldehyde to ethoxyacetic acid. This carboxylic acid can then be conjugated with
glycine to form N-ethoxyacetylglycine, which is excreted in the urine.[12]

Metabolism of 2-Ethoxyethanol

2-Ethoxyethanol Alcohol Dehydrogenase Ethoxyacetaldehyde Aldehyde Dehydrogenase Ethoxyacetic Acid Glycine Conjugation N-Ethoxyacetylglycine
Y (Intermediate) (EAA) (Excreted)

Click to download full resolution via product page
Metabolic pathway of 2-Ethoxyethanol.

Safety and Toxicology

2-Ethoxyethanol is classified as a hazardous substance. It is flammable and can form
explosive mixtures with air.[13] Acute exposure can cause irritation to the skin, eyes, and
respiratory system.[2] Chronic exposure has been linked to more severe health effects,
including liver and kidney damage, and it is recognized as a reproductive toxin and a potent
teratogen.[2] Due to these health concerns, its use has been significantly reduced and replaced
with safer alternatives in many applications.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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